Cas no 1797899-79-6 (N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide)

• Product Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• CAS No: 1797899-79-6
• MF: C₁₅H₁₇N₃O₅
• MW: 319.312583684921
• CID: 5373288
• Update Time: 2025-10-28

N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide

• Inchi： 1S/C15H17N3O5/c1-21-11-5-3-4-10(8-11)12(22-2)9-16-14(19)15(20)17-13-6-7-23-18-13/h3-8,12H,9H2,1-2H3,(H,16,19)(H,17,18,20)
• InChI Key： KZMYSPQGNBYCPR-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC(OC)=C1)(=O)C(NC1C=CON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide

N-[2-Methoxy-2-(3-Methoxyphenyl)ethyl]-N'-(1,2-Oxazol-3-yl)oxamide (CAS No. 1797899-79-6): An Emerging Compound in Medicinal Chemistry

N-[2-Methoxy-2-(3-Methoxyphenyl)ethyl]-N'-(1,2-Oxazol-3-yl)oxamide, a compound with the CAS number 1797899-79-6, has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The methoxy groups in the structure of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide play a crucial role in modulating its biological activity. These groups are known to enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. The methoxyphenyl moiety, in particular, has been shown to improve the binding affinity of the compound to various biological targets, such as enzymes and receptors.

Recent studies have focused on the potential therapeutic applications of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide is in the field of cancer therapy. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The oxazol ring in N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide is another key structural feature that contributes to its biological activity. Oxazoles are known for their ability to form hydrogen bonds and pi-pi interactions with biological targets, which can enhance the binding affinity and selectivity of the molecule. This property makes N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide a valuable scaffold for the design of new drugs with improved therapeutic profiles.

In addition to its pharmacological properties, N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide has also been studied for its synthetic accessibility. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it feasible for further preclinical and clinical evaluation. One such route involves the coupling of an methoxyphenyl derivative with an oxazole derivative using a palladium-catalyzed reaction.

The safety profile of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide is another important aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity in both in vitro and in vivo models. This favorable safety profile is crucial for its potential use as a therapeutic agent.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and potential side effects of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oaxzol)-3-yloxamide. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects.

In conclusion, N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-N'-(1,2-oaxzol)-3-yloxamide (CAS No. 1797899-79-6) represents an exciting new compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent for various diseases.